Cas no 1270323-06-2 (2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1270323-06-2
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 6360209
• PubChem ID: 165791778
• Update Time: 2025-11-01

2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid
• EN300-1933851
• 2-amino-3-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid
• 1270323-06-2

• Inchi： 1S/C11H12F3NO2/c1-6-4-8(11(12,13)14)3-2-7(6)5-9(15)10(16)17/h2-4,9H,5,15H2,1H3,(H,16,17)
• InChI Key： RWYCCMXXKXPEDU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)CC(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid

Introduction to 2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid (CAS No. 1270323-06-2)

2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid, identified by its CAS number 1270323-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by a phenyl ring substituted with various functional groups, which often enhances its biological activity and reactivity. The presence of an amino group, a methyl-substituted propyl side chain, and a trifluoromethyl group on the phenyl ring contributes to its unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid is meticulously designed to optimize interactions with biological targets. The trifluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This modification is frequently employed in medicinal chemistry to improve the pharmacokinetic profile of small molecule drugs. The methyl-substituted propyl side chain adds another layer of complexity, influencing both the solubility and the overall reactivity of the compound. Such structural features make it a promising candidate for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in compounds with phenylpropanoic acid moieties due to their diverse biological activities. Phenylpropanoic acids are known for their roles in various physiological processes, including inflammation, pain perception, and neurotransmitter regulation. The specific substitution pattern in 2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid suggests potential applications in modulating these pathways. For instance, studies have shown that derivatives of phenylpropanoic acids can interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses.

One of the most compelling aspects of 2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid is its versatility as a synthetic intermediate. Its molecular framework provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. For example, the amino group can be used for further functionalization via acylation or amidation reactions, while the carboxylic acid moiety offers opportunities for esterification or salt formation. These modifications are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening and design of compounds like 1270323-06-2. These tools allow researchers to predict the binding affinity and metabolic stability of potential drug candidates before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further accelerated this process by identifying promising scaffolds based on large datasets of known bioactive molecules. In this context, 2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid represents an excellent starting point for virtual screening campaigns aimed at discovering novel therapeutics.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of small molecule inhibitors or activators. The unique structural features of 1270323-06-2, such as the trifluoromethyl group and the propyl side chain, make it well-suited for interacting with specific pockets within biological targets. This specificity is critical for achieving high efficacy while minimizing off-target effects—a key consideration in modern drug development.

Moreover, there is growing evidence suggesting that compounds containing fluorine atoms exhibit enhanced pharmacological properties compared to their non-fluorinated counterparts. The trifluoromethyl group in 2-amino-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid contributes to this phenomenon by increasing lipophilicity and metabolic stability. These attributes are particularly desirable in oral drugs, where poor absorption or rapid degradation can limit therapeutic efficacy. By incorporating such groups into drug candidates early in the design process, chemists can improve the likelihood of success throughout preclinical and clinical development.

From a synthetic chemistry perspective, 1270323-06-2 serves as an intriguing building block for exploring new reaction pathways and methodologies. The combination of functional groups on its phenyl ring presents opportunities for diverse transformations, including cross-coupling reactions, hydrogenation, and oxidation processes. Researchers have leveraged these possibilities to develop novel synthetic strategies that could be applied to other complex molecules in future studies. This underscores the compound's value not only as a potential therapeutic agent but also as a tool for advancing synthetic organic chemistry techniques.

In conclusion, 1270323-06-2 (CAS No.) represents a fascinating compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features—particularly the presence of an amino group, trifluoromethyl substituent,and methyl-substituted propyl side chain—make it a versatile intermediate for developing novel drug candidates targeting various biological pathways. As computational methods continue to evolve, 1270323-06-22-amino will play an increasingly important role in accelerating drug discovery efforts worldwide.